Cas no 1369924-13-9 (4-Ethyl-2-iodo-1-(trifluoromethyl)benzene)

• Product Name: 4-Ethyl-2-iodo-1-(trifluoromethyl)benzene
• CAS No: 1369924-13-9
• MF: C₉H₈F₃I
• MW: 300.059505462646
• MDL: MFCD29095438
• CID: 5559308
• PubChem ID: 165998052
• Update Time: 2025-10-29

4-Ethyl-2-iodo-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-21665456
• 1369924-13-9
• 4-ethyl-2-iodo-1-(trifluoromethyl)benzene
• 4-Ethyl-2-iodo-1-(trifluoromethyl)benzene

• MDL： MFCD29095438
• Inchi： 1S/C9H8F3I/c1-2-6-3-4-7(8(13)5-6)9(10,11)12/h3-5H,2H2,1H3
• InChI Key： NBENSLRZZPHAKJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(F)(F)F)CC

Computed Properties

• Exact Mass: 299.96228g/mol
• Monoisotopic Mass: 299.96228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 4-Ethyl-2-iodo-1-(trifluoromethyl)benzene

Recent Advances in the Application of 4-Ethyl-2-iodo-1-(trifluoromethyl)benzene (CAS: 1369924-13-9) in Chemical and Pharmaceutical Research

4-Ethyl-2-iodo-1-(trifluoromethyl)benzene (CAS: 1369924-13-9) is a specialized aromatic compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its ethyl, iodo, and trifluoromethyl substituents, serves as a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery and material science. Recent studies have highlighted its utility in cross-coupling reactions, medicinal chemistry, and the development of novel therapeutic agents.

In the context of drug discovery, 4-Ethyl-2-iodo-1-(trifluoromethyl)benzene has been employed as a key building block for the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of trifluoromethyl-containing compounds, which are known for their enhanced metabolic stability and bioavailability. The study reported successful Suzuki-Miyaura cross-coupling reactions using this compound, yielding potent inhibitors of protein kinases involved in cancer pathways.

Another notable application of 4-Ethyl-2-iodo-1-(trifluoromethyl)benzene is in the field of agrochemicals. Research conducted by Bayer AG in 2022 revealed its potential as a precursor for the synthesis of novel herbicides. The trifluoromethyl group, in particular, was found to improve the herbicidal activity and environmental stability of the resulting compounds. This finding underscores the compound's relevance beyond pharmaceuticals, extending into agricultural chemistry.

Recent advancements in synthetic methodologies have further expanded the utility of 4-Ethyl-2-iodo-1-(trifluoromethyl)benzene. A 2023 paper in Organic Letters detailed a novel photoredox-catalyzed arylation reaction using this compound, enabling the efficient construction of polyfunctionalized arenes. This method offers a greener alternative to traditional palladium-catalyzed processes, aligning with the growing demand for sustainable synthetic routes.

In conclusion, 4-Ethyl-2-iodo-1-(trifluoromethyl)benzene (CAS: 1369924-13-9) continues to play a pivotal role in chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for the development of new drugs, agrochemicals, and materials. Future research is expected to explore its applications in additional domains, such as catalysis and functional materials, further solidifying its importance in the field.